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Compound of Interest

Compound Name: Cisapride-d6

Cat. No.: B10819093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and

experimental applications of Cisapride-d6. Cisapride-d6 is the deuterium-labeled analog of

Cisapride, primarily utilized as an internal standard for the precise quantification of Cisapride in

biological samples using mass spectrometry techniques.[1][2] Understanding its safety profile is

critical for ensuring safe laboratory practices and responding effectively to potential exposures.

Product Identification and Properties
Cisapride-d6 is a stable, isotopically labeled compound intended for research use.[2][3] Its

physical and chemical properties are summarized below.

Table 1: Physical and Chemical Properties of Cisapride-d6
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Property Value Source

Formal Name

rel-4-amino-5-chloro-N-[1-
[(3R,4S)-3-(4-
fluorophenoxy)propyl-
d6]-3-methoxy-4-
piperidinyl]-2-methoxy-
benzamide

[1]

Molecular Formula C₂₃H₂₃D₆ClFN₃O₄ [1]

Formula Weight 472.0 g/mol [1]

Purity ≥99% deuterated forms (d₁-d₆) [1]

Formulation A solid [1]

Solubility
Soluble in DMF, DMSO, and

Methanol
[1]

Storage -20°C [1]

| Stability | ≥ 4 years |[1] |

Hazard Identification and Safety Ratings
According to the Globally Harmonized System (GHS), Cisapride-d6 is classified as a

hazardous substance. The primary hazard is its potential to cause serious eye damage.[3]

Table 2: GHS Classification and Hazard Statements

Classification Code Statement

| Serious Eye Damage/Eye Irritation | Eye Damage 1 | H318: Causes serious eye damage[3] |

Table 3: NFPA and HMIS Ratings
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Rating System Health Flammability
Reactivity/Physical
Hazard

NFPA 3 0 0

| HMIS | 3 | 0 | 0 |

Scale: 0 = Minimal, 1 = Slight, 2 = Moderate, 3 = Serious, 4 = Severe[3]

Safe Handling, Storage, and Emergency Protocols
Proper handling and storage are essential to minimize risk. In the event of an accidental

release or exposure, specific first-aid measures should be followed immediately.

Personal Contact: Avoid all personal contact, including the inhalation of dust.[4]

Ventilation: Use in a well-ventilated area.[4]

PPE: Wear protective clothing, gloves, and safety glasses or face protection.[3][4]

Specifically, wear tightly fitting safety goggles.[5]

Hygiene: Do not eat, drink, or smoke when handling.[4] Wash hands thoroughly with soap

and water after handling.[4]

Conditions: Store at -20°C in a dry, well-ventilated place.[1][6] Keep containers securely

sealed and protected from physical damage.[4]

Incompatibilities: Store away from oxidizing agents and incompatible materials.[4]

Eye Contact: This is the most critical route of exposure. Immediately rinse cautiously with

water for several minutes.[3] Remove contact lenses if present and easy to do, and continue

rinsing.[3] Seek immediate medical attention from a poison center or doctor.[3]

Inhalation: Move the individual to fresh air. If complaints or symptoms develop, consult a

doctor.[3][5]
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Skin Contact: The product is generally not considered a skin irritant.[3] However, it is good

practice to wash the affected area with soap and plenty of water.[5]

Ingestion: If symptoms persist after swallowing, consult a doctor.[3] Do not induce vomiting.

[6]

The logical workflow for responding to an exposure event is detailed in the diagram below.

Exposure Event

Initial Assessment

Immediate First-Aid Actions

Medical Follow-Up

Potential Exposure to Cisapride-d6 Occurs

Identify Route of Exposure

Eye Contact (Critical)

Immediately rinse with water for several minutes.
Remove contact lenses.

Continue rinsing.

Eyes

Skin Contact

Wash with soap and plenty of water.

Skin

Inhalation

Move to fresh air.
Consult doctor if symptoms persist.

Inhaled

Ingestion

Rinse mouth.
Do not induce vomiting.

Consult doctor if symptoms persist.

Swallowed

Seek Immediate Medical Attention
(Call Poison Center/Doctor)

URGENT

Click to download full resolution via product page

Caption: Emergency first-aid workflow for Cisapride-d6 exposure.
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Experimental Protocols: Use as an Internal Standard
Cisapride-d6 is primarily used as an internal standard (IS) for the quantification of unlabeled

Cisapride in biological matrices via Gas Chromatography (GC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).[1] An IS is crucial for correcting variations in sample preparation and

instrument response, thereby improving analytical accuracy.[2]

Preparation of Stock Solutions:

Prepare a primary stock solution of Cisapride-d6 (the IS) in a suitable solvent (e.g.,

methanol) at a known concentration (e.g., 1 mg/mL).

Prepare a separate primary stock solution of the analyte (unlabeled Cisapride) in the same

solvent.

From these, create a series of working solutions for calibration standards and a single

working solution for the IS.

Sample Preparation:

Collect the biological matrix (e.g., plasma, serum, tissue homogenate).

To a fixed volume of the sample, add a precise volume of the Cisapride-d6 IS working

solution. The goal is to have a consistent amount of IS in every sample and calibrator.

Perform sample clean-up to remove interfering substances. This typically involves protein

precipitation (e.g., with acetonitrile) followed by centrifugation, or a more rigorous solid-

phase extraction (SPE) or liquid-liquid extraction (LLE).

Evaporate the supernatant/eluate to dryness and reconstitute in the mobile phase for LC-

MS analysis.

Preparation of Calibration Curve:

Create a set of calibration standards by spiking a blank biological matrix with known,

varying concentrations of the unlabeled Cisapride working solution.
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Add the same fixed amount of the Cisapride-d6 IS to each calibration standard as was

added to the unknown samples.

Process these standards using the same extraction procedure as the samples.

LC-MS Analysis:

Inject the prepared samples and calibration standards into the LC-MS system.

The liquid chromatography step separates Cisapride and Cisapride-d6 from other

components.

The mass spectrometer detects and quantifies the parent or specific fragment ions for

both the analyte and the IS. Due to the deuterium labeling, Cisapride-d6 will have a

higher mass-to-charge ratio (m/z) than Cisapride, allowing the instrument to distinguish

between them.

Data Processing:

For each injection, calculate the ratio of the analyte's peak area to the IS's peak area.

Plot the peak area ratio against the known concentrations of the calibration standards to

generate a calibration curve.

Use the peak area ratio from the unknown samples to determine the concentration of

Cisapride by interpolating from the calibration curve.

The workflow for this analytical process is visualized below.
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Caption: Workflow for quantifying Cisapride using Cisapride-d6 as an internal standard.
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Toxicological and Ecological Information
Acute Toxicity: No specific LD50 data is available for Cisapride-d6. However, for the parent

compound Cisapride, doses as low as 18 mg/kg in dogs have caused severe clinical signs,

while doses of 640 mg/kg were reported to be lethal.[7]

Primary Irritant Effect: Not an irritant on the skin.[3] It is a strong irritant to the eye with the

danger of severe injury.[3]

Sensitization: No sensitizing effects are known.[3]

Carcinogenicity: The substance is not listed by the IARC (International Agency for Research

on Cancer).[3]

Water Hazard: It is classified as Water Hazard Class 1, making it slightly hazardous for

water.[3]

Environmental Fate: Large quantities should not be allowed to reach ground water, water

courses, or sewage systems.[3] No specific data on bioaccumulation or mobility in soil is

available.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safety Data
Sheet for Cisapride-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819093#safety-data-sheet-sds-for-cisapride-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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